Cas no 3878-18-0 (2-(thiophen-2-yl)-1H-1,3-benzodiazole)

2-(Thiophen-2-yl)-1H-1,3-benzodiazole is a heterocyclic compound featuring a benzodiazole core fused with a thiophene moiety. This structure imparts unique electronic and photophysical properties, making it valuable in materials science and organic electronics. Its conjugated system enhances charge transport characteristics, rendering it suitable for applications in organic semiconductors, light-emitting diodes (OLEDs), and photovoltaic devices. The compound's stability and tunable optoelectronic behavior further contribute to its utility in advanced material research. Additionally, its synthetic versatility allows for functionalization, enabling fine-tuning of properties for specific applications. This makes 2-(thiophen-2-yl)-1H-1,3-benzodiazole a promising candidate for innovative optoelectronic and sensing technologies.

2-(thiophen-2-yl)-1H-1,3-benzodiazole structure

3878-18-0 structure

Product Name:2-(thiophen-2-yl)-1H-1,3-benzodiazole

CAS No:3878-18-0

MF:C₁₁H₈N₂S

MW:200.259620666504

MDL:MFCD00179920

CID:851868

PubChem ID:506600

Update Time:2025-06-08

2-(thiophen-2-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

- 1H-Benzimidazole, 2-(2-thienyl)-
- 2-(2-Thienyl)benzimidazole
- 2-thiophen-2-yl-1H-benzimidazole
- 2-THIOPHEN-2-YL-1H-BENZOIMIDAZOLE
- 2-(2-thienyl)-1H-benzimidazole
- 2-(2-thiophenyl)benzimidazole
- 2-(thien-2-yl)-1H-benzimidazole
- 2-(thiophen-2-yl)-1H-benzimidazole
- 2-(thiophen-2-yl)-1H-benzo[d]imidazole
- 2-benzimidazol-2-ylthiophene
- 2-thiophen-2-ylbenzimidazole
- AC1LA3QH
- CHEMBL201221
- IFLab1_006030
- STOCK4S-89831
- SureCN2249384
- 2-(thiophen-2-yl)-1H-1,3-benzodiazole
- DTXSID90333455
- GI-573605
- Cambridge id 5793899
- SR-01000392159
- HMS2327M17
- HMS1429C02
- MLS000061749
- CS-0270459
- 2-(2-THIENYL)-1H-1,3-BENZIMIDAZOLE
- BDBM50180723
- 2-(2-Thienyl)-1H-benzimidazole, 95%
- SR-01000392159-1
- 2-thiophene-2-yl-1H-benzoimidazole
- F1506-0044
- AKOS000275616
- 3878-18-0
- Z50129933
- DB-086996
- 2-(2'-thienyl)benzimidazole
- SCHEMBL2249384
- STL356498
- MFCD00179920
- EN300-16233
- 1H-Benzimidazole,2-(2-thienyl)-(9CI)
- cid_506600
- SMR000070217
- G70896
- MDL： MFCD00179920
- Inchi： 1S/C11H8N2S/c1-2-5-9-8(4-1)12-11(13-9)10-6-3-7-14-10/h1-7H,(H,12,13)
- InChI Key： XXCGVPNWMZKOER-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C1=NC2C=CC=CC=2N1

Computed Properties

Exact Mass: 200.04094
Monoisotopic Mass: 200.04081944g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 56.9Å²

Experimental Properties

Melting Point: 230℃
PSA: 28.68

2-(thiophen-2-yl)-1H-1,3-benzodiazole Security Information

Hazard Category Code： 22-37/38-41
Safety Instruction： 26-39
Hazardous Material Identification：

2-(thiophen-2-yl)-1H-1,3-benzodiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM312018-5g	2-(Thiophen-2-yl)-1H-benzo[d]imidazole	3878-18-0	95%	5g	$419	2021-06-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA03567-250mg	2-(Thiophen-2-yl)-1H-benzo[d]imidazole	3878-18-0	95%	250mg	¥918.0	2024-07-18
Chemenu	CM312018-1g	2-(Thiophen-2-yl)-1H-benzo[d]imidazole	3878-18-0	95%	1g	$122	2023-02-17
Chemenu	CM312018-5g	2-(Thiophen-2-yl)-1H-benzo[d]imidazole	3878-18-0	95%	5g	$461	2023-02-17
Enamine	EN300-16233-0.05g	2-(thiophen-2-yl)-1H-1,3-benzodiazole	3878-18-0		0.05g	$45.0	2023-04-29
Enamine	EN300-16233-0.1g	2-(thiophen-2-yl)-1H-1,3-benzodiazole	3878-18-0		0.1g	$67.0	2023-04-29
Enamine	EN300-16233-0.25g	2-(thiophen-2-yl)-1H-1,3-benzodiazole	3878-18-0		0.25g	$96.0	2023-04-29
Enamine	EN300-16233-0.5g	2-(thiophen-2-yl)-1H-1,3-benzodiazole	3878-18-0		0.5g	$151.0	2023-04-29
Enamine	EN300-16233-1.0g	2-(thiophen-2-yl)-1H-1,3-benzodiazole	3878-18-0		1g	$193.0	2023-04-29
Enamine	EN300-16233-2.5g	2-(thiophen-2-yl)-1H-1,3-benzodiazole	3878-18-0		2.5g	$378.0	2023-04-29

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